Cas no 1539973-82-4 (1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one)

• Product Name: 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one
• CAS No: 1539973-82-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD28246248
• CID: 4604802
• PubChem ID: 82651628
• Update Time: 2025-11-02

1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(propan-2-yl)-1,3-oxazol-4-yl]ethan-1-one
• 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one

• MDL： MFCD28246248
• Inchi： 1S/C8H11NO2/c1-5(2)8-9-7(4-11-8)6(3)10/h4-5H,1-3H3
• InChI Key： SPOYKZNCQDQAPP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=COC(C(C)C)=N1)C

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one

Comprehensive Guide to 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one (CAS No. 1539973-82-4): Properties, Applications, and Market Insights

1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one (CAS No. 1539973-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is known for its unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for "1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one uses" or "CAS 1539973-82-4 suppliers" to explore its potential applications.

The molecular structure of 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one includes an oxazole ring substituted with a propan-2-yl group and an ethanone moiety. This configuration contributes to its reactivity and versatility in chemical synthesis. Recent studies highlight its role in developing novel heterocyclic compounds, which are increasingly relevant in drug discovery programs targeting metabolic disorders and inflammatory diseases—topics currently trending in biomedical research.

In the pharmaceutical sector, 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one serves as a key building block for small molecule therapeutics. Its applications extend to creating kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance—a hot topic in 2024. The compound's structural adaptability allows modifications that enhance drug bioavailability, a critical factor in "medicinal chemistry optimization" searches.

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From a technical perspective, the synthesis of 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one typically involves multi-step organic reactions with careful control of reaction parameters. Modern green chemistry approaches—another trending topic—are being adapted to improve the sustainability of its production. Analytical techniques like HPLC and NMR ensure the compound meets the stringent purity standards required for research and industrial applications.

Storage and handling recommendations for 1539973-82-4 emphasize standard laboratory protocols for oxygen-sensitive compounds. While not classified as hazardous under current regulations, proper chemical storage guidelines should always be followed—a frequently searched best practice among laboratory professionals.

Future research directions for 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one include exploring its potential in material science applications, particularly in organic electronics. The compound's electron-rich heterocycle makes it a candidate for developing conductive polymers, aligning with the growing "organic semiconductor materials" research trend.

For researchers sourcing this compound, verification of CAS 1539973-82-4 authenticity through certified analytical reports is crucial. The market has seen increased demand for "characterized oxazole derivatives" with complete spectral data, reflecting the compound's importance in reproducible scientific studies.

In conclusion, 1-2-(propan-2-yl)-1,3-oxazol-4-ylethan-1-one represents a versatile chemical intermediate with expanding applications across multiple industries. Its relevance to current research priorities—from drug discovery to sustainable agriculture—ensures continued interest from the scientific community and commercial sectors alike.